Cas no 1111113-75-7 (5-(4-ethylphenyl)-1H-pyrimidin-2-one)

• Product Name: 5-(4-ethylphenyl)-1H-pyrimidin-2-one
• CAS No: 1111113-75-7
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• MDL: MFCD11876973
• CID: 2606805
• PubChem ID: 39767350
• Update Time: 2025-04-21

5-(4-ethylphenyl)-1H-pyrimidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(4-ethylphenyl)-1H-pyrimidin-2-one
• 1111113-75-7
• 5-(4-Ethylphenyl)-2-hydroxypyrimidine, 95%
• MFCD11876973
• 5-(4-Ethylphenyl)pyrimidin-2(1H)-one
• 5-(4-ETHYLPHENYL)-2-HYDROXYPYRIMIDINE
• DTXSID50653803
• CHEMBL4890076
• 5-(4-Ethylphenyl)pyrimidin-2-ol

• MDL： MFCD11876973
• Inchi： 1S/C12H12N2O/c1-2-9-3-5-10(6-4-9)11-7-13-12(15)14-8-11/h3-8H,2H2,1H3,(H,13,14,15)
• InChI Key： HDJUCKYWSJYLHD-UHFFFAOYSA-N
• SMILES： O=C1N=CC(=CN1)C1C=CC(=CC=1)CC

Computed Properties

• Exact Mass: 200.094963011Da
• Monoisotopic Mass: 200.094963011Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 41.5Ų